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Compound of Interest

Compound Name: TP-064

Cat. No.: B611447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, use, and disposal

of TP-064, a potent and selective inhibitor of Protein Arginine Methyltransferase 4 (PRMT4).

Adherence to these procedures is critical to ensure personnel safety and maintain a secure

laboratory environment.

Compound Information
TP-064 is a small molecule inhibitor with significant biological activity at nanomolar

concentrations, making careful handling imperative to avoid inadvertent exposure.
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Property Value Source

Molecular Weight 458.6 g/mol [1][2]

Formula C₂₈H₃₄N₄O₂ [1][2]

CAS Number 2080306-20-1 [1][2][3]

Purity ≥98% [1][2]

Solubility

Soluble in DMSO (up to 100

mM) and 1eq. HCl (up to 100

mM). Also soluble in DMF and

Ethanol (up to 30 mg/ml).

[1][3]

Storage Store at -20°C. [1][2]

Stability ≥ 4 years [3]

Personal Protective Equipment (PPE)
Given that TP-064 is a potent, biologically active compound, a comprehensive approach to

PPE is mandatory to prevent exposure through inhalation, skin contact, or ingestion. The

required PPE is detailed below.
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PPE Category Item
Specifications and
Rationale

Hand Protection Double Gloving

Wear two pairs of

chemotherapy-rated nitrile

gloves. The outer glove should

be removed immediately upon

exiting the designated handling

area.

Body Protection Disposable Gown

A disposable, solid-front, back-

closing gown made of a low-

permeability fabric is required.

Cuffs should be tucked under

the inner glove.

Eye Protection Safety Goggles or Face Shield

Use chemical splash goggles

that meet ANSI Z87.1

standards. A face shield should

be worn over the goggles

when there is a risk of

splashes.

Respiratory Protection N95 Respirator or Higher

When handling the solid

compound or preparing

solutions, a NIOSH-approved

N95 respirator is the minimum

requirement to prevent

inhalation of aerosols. For

procedures with a higher risk

of aerosolization, a powered

air-purifying respirator (PAPR)

may be necessary.

Note: All disposable PPE should be considered contaminated and disposed of as hazardous

waste after a single use.
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Operational Plan: Handling and Experimental
Workflow
A systematic approach to handling TP-064 is essential to minimize exposure risk. The following

workflow outlines the key steps for safe use.
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TP-064 Handling and Experimental Workflow

Preparation

Experimentation

Cleanup and Disposal

Don Appropriate PPE

Prepare Designated Handling Area (e.g., Fume Hood)

Secure Environment

Weigh Solid TP-064

Proceed to Handling

Prepare Stock Solution in Fume Hood

Solubilize

Perform Experiment with Diluted Solution

Use in Experiment

Incubate as per Protocol

Experimental Step

Decontaminate Work Surfaces

Post-Experiment

Segregate and Dispose of Waste

Waste Management

Doff PPE in Designated Area

Final Step

Click to download full resolution via product page

Caption: Workflow for the safe handling and use of TP-064.
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Disposal Plan
Proper disposal of TP-064 and all contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Waste Stream Disposal Procedure

Unused Solid TP-064

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow all

institutional and local regulations for chemical

waste disposal.

Contaminated Labware (e.g., pipette tips, tubes)

All disposable labware that has come into

contact with TP-064 should be collected in a

designated hazardous waste container lined

with a chemotherapy waste bag.

Liquid Waste (e.g., unused solutions, cell culture

media)

Collect all liquid waste containing TP-064 in a

sealed, leak-proof container labeled as

hazardous chemical waste. Do not pour down

the drain.

Contaminated PPE

All used PPE (gloves, gown, respirator) must be

disposed of as hazardous waste in a designated

container immediately after use.

Emergency Procedures:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and copious amounts of water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

medical attention.

Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection. Cover the

spill with an absorbent material and collect it into a sealed container for hazardous waste
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disposal. Decontaminate the spill area with an appropriate cleaning agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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